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Compound of Interest

Compound Name: Mesoridazine-d3

Cat. No.: B15597901

Audience: Researchers, scientists, and drug development professionals.
Introduction:

Mesoridazine is a phenothiazine antipsychotic and a principal metabolite of thioridazine.[1][2] It
primarily functions by blocking postsynaptic dopamine receptors in the central nervous system.
[1] Mesoridazine-d3 is a deuterated, stable isotope-labeled form of Mesoridazine. While its
primary application is as an internal standard in analytical methods like mass spectrometry for
the accurate quantification of Mesoridazine, its biological activity in cell culture experiments is
considered identical to that of the unlabeled compound.[3] Therefore, the following protocols
and data, based on studies of Mesoridazine and its parent compound Thioridazine, are
applicable for investigating the cellular effects of Mesoridazine-d3.

These notes provide an overview of its mechanism of action, relevant signaling pathways, and
detailed protocols for conducting cell culture experiments to assess its effects on cell viability,
apoptosis, and specific signaling pathways.

Safety and Handling:
Mesoridazine and its related compounds should be handled with care in a laboratory setting.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, a lab coat,
and safety glasses.
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e Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated
area or a chemical fume hood.[4]

o Storage: Store at +4°C, protected from light.[3][5] Mesoridazine is reported to be
hygroscopic.[5]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Consult the Safety Data Sheet (SDS) for detailed information.[4][6]

Mechanism of Action and Signhaling Pathways

Mesoridazine exerts its effects through the antagonism of several neurotransmitter receptors.
Its primary mechanism involves the blockade of dopamine D2 receptors.[7][8][9][10] However, it
also interacts with other dopamine receptor subtypes (D1, D3, D4), serotonin receptors (5-
HT1A, 5-HT2A, 5-HT2C), alpha-adrenergic receptors, and muscarinic receptors.[2][7][9]

The blockade of D2 receptors in the mesolimbic pathway is thought to be responsible for its
antipsychotic effects.[11] This action inhibits adenylyl cyclase, leading to a decrease in
intracellular cyclic AMP (CAMP) levels.[11][12]

Studies on the parent compound, thioridazine, suggest that it may also influence other critical
cellular pathways, such as the PISK/Akt/mTOR signaling cascade, which is involved in cell
cycle progression, proliferation, and survival.[13][14]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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